Cas no 2094711-87-0 (3-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-5-methyl-1,2-thiazole)

• Product Name: 3-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-5-methyl-1,2-thiazole
• CAS No: 2094711-87-0
• MF: C₁₂H₁₁ClN₄OS
• MW: 294.759939432144
• CID: 6108924
• PubChem ID: 126835283
• Update Time: 2025-09-25

3-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-5-methyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 3-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-5-methyl-1,2-thiazole
• 3-{3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine-7-carbonyl}-5-methyl-1,2-thiazole
• EN300-26616340
• 2094711-87-0
• AKOS033916266
• Z2454158651
• (3-chloro-6,8-dihydro-5H-pyrido[3,4-c]pyridazin-7-yl)-(5-methyl-1,2-thiazol-3-yl)methanone

• Inchi： 1S/C12H11ClN4OS/c1-7-4-9(16-19-7)12(18)17-3-2-8-5-11(13)15-14-10(8)6-17/h4-5H,2-3,6H2,1H3
• InChI Key： GOLBQZKLMFZKAO-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CN(C(C3C=C(C)SN=3)=O)CC2)N=N1

Computed Properties

• Exact Mass: 294.0342099g/mol
• Monoisotopic Mass: 294.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives